Cas no 1251590-63-2 (5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole)

• Product Name: 5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• CAS No: 1251590-63-2
• MF: C₁₉H₁₆FN₅O₃
• MW: 381.360446929932
• CID: 6411323
• PubChem ID: 49666896
• Update Time: 2025-06-12

5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• 5-(3,4-dimethoxyphenyl)-3-[1-(4-fluorophenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole
• F3406-9277
• 5-(3,4-dimethoxyphenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• 1251590-63-2
• 5-(3,4-dimethoxyphenyl)-3-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• AKOS021876415
• VU0625482-1

• Inchi： 1S/C19H16FN5O3/c1-11-17(22-24-25(11)14-7-5-13(20)6-8-14)18-21-19(28-23-18)12-4-9-15(26-2)16(10-12)27-3/h4-10H,1-3H3
• InChI Key： UZORTYVCUZYROF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C2=NOC(C3C=CC(=C(C=3)OC)OC)=N2)N=N1

Computed Properties

• Exact Mass: 381.124
• Monoisotopic Mass: 381.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1A^2
• XLogP3: 3.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

Recent Advances in the Study of 5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS: 1251590-63-2)

The compound 5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS: 1251590-63-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-oxadiazole core linked to a triazole moiety, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a modulator of key biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1251590-63-2 exhibits potent inhibitory activity against specific kinase enzymes implicated in inflammatory and oncogenic pathways. The compound's unique structural features, including the 3,4-dimethoxyphenyl and 4-fluorophenyl substituents, were found to be critical for its binding affinity and selectivity.

In addition to its kinase inhibitory properties, 1251590-63-2 has shown promise as a potential antiviral agent. A preprint article on bioRxiv (2024) reported that the compound effectively inhibits the replication of certain RNA viruses by targeting viral polymerase enzymes. The study utilized molecular docking simulations and in vitro assays to validate the compound's mechanism of action, highlighting its potential for further development as a broad-spectrum antiviral therapeutic.

Another area of interest is the compound's pharmacokinetic profile. A recent pharmacokinetic study conducted in rodent models (European Journal of Pharmaceutical Sciences, 2023) revealed that 1251590-63-2 exhibits favorable oral bioavailability and metabolic stability. These findings suggest that the compound could be a viable candidate for oral administration, which is a significant advantage for clinical translation.

Despite these promising results, challenges remain in the development of 1251590-63-2 as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's multifaceted biological activities and structural versatility make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sciences.

In conclusion, 5-(3,4-dimethoxyphenyl)-3-1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS: 1251590-63-2) represents a promising scaffold for the development of novel therapeutics targeting a range of diseases. Continued research into its pharmacological properties and optimization of its chemical structure will be crucial for unlocking its full therapeutic potential.